Methyl 2-[7-[(2-chlorophenyl)methyl]-3-methyl-2,6-dioxopurin-8-yl]sulfanylacetate

• IUPAC Name: methyl 2-[7-[(2-chlorophenyl)methyl]-3-methyl-2,6-dioxopurin-8-yl]sulfanylacetate
• InChI: InChI=1S/C16H15ClN4O4S/c1-20-13-12(14(23)19-15(20)24)21(7-9-5-3-4-6-10(9)17)16(18-13)26-8-11(22)25-2/h3-6H,7-8H2,1-2H3,(H,19,23,24)
• InChI Key: WPSWYXLTHAHNGW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC(=O)OC)CC3=CC=CC=C3Cl
• Molecular Formula: C16H15ClN4O4S
• Molecular Weight: 394.8 g/mol

Description

“Methyl 2-(2-chlorophenyl)acetate” is a chemical compound with the empirical formula C9H9ClO2. It’s provided by Sigma-Aldrich and Thermo Scientific Chemicals for early discovery researchers.

Molecular Structure Analysis

The molecular structure of “Methyl 2-(2-chlorophenyl)acetate” can be represented by the SMILES string O=C(OC)CC(C=CC=C1)=C1Cl.

Physical And Chemical Properties Analysis

“Methyl 2-(2-chlorophenyl)acetate” is a solid compound. It has a molecular weight of 184.62. The refractive index is between 1.5240 to 1.5260 at 20°C, 589 nm.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

Research has shown the synthesis of N-substituted 5-[(4-chlorophenoxy) methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides, which are structurally similar to the compound , demonstrating potential antibacterial activity against both gram-negative and gram-positive bacteria, as well as moderate inhibitors of the α-chymotrypsin enzyme. These findings suggest the compound's relevance in the development of new antibacterial agents and its potential in medicinal chemistry for enzyme inhibition studies (Siddiqui et al., 2014).

Chemical Transformations

Studies on transformations of related compounds under acid catalysis have provided insights into the chemical behavior and potential applications of Methyl 2-[7-[(2-chlorophenyl)methyl]-3-methyl-2,6-dioxopurin-8-yl]sulfanylacetate in synthesizing novel derivatives. These transformations can lead to unexpected products, offering avenues for creating new molecules with potential industrial and pharmaceutical applications (Nedolya et al., 2018).

Biological Activity and Drug Development

Further research into heteroatomic compounds based on phenylthiourea and acetophenone derivatives, which share functional groups with the target compound, has revealed significant antioxidant effects and potential impacts on biological membranes. Such compounds have been characterized by their ability to stabilize membranes and increase the mitochondrial membrane potential, indicating their usefulness in developing new drugs with antioxidant properties and membrane-protective effects (Farzaliyev et al., 2020).

Safety and Hazards

“Methyl 2-(2-chlorophenyl)acetate” is classified as Acute Tox. 4 Oral according to the CLP classification - Regulation (EC) No 1272/2008. It may cause skin irritation, serious eye irritation, and respiratory irritation.